Cas no 1256823-18-3 (6-Chloro-4-phenylpyridin-3-amine)

• Product Name: 6-Chloro-4-phenylpyridin-3-amine
• CAS No: 1256823-18-3
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 4899123
• Update Time: 2025-11-02

6-Chloro-4-phenylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• Nc1cnc(Cl)cc1-c1ccccc1
• 6-Chloro-4-phenylpyridin-3-amine
• 5-Amino-2-chloro-4-phenylpyridine

• Inchi： 1S/C11H9ClN2/c12-11-6-9(10(13)7-14-11)8-4-2-1-3-5-8/h1-7H,13H2
• InChI Key： CURWGKCXMZYPSI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)N)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9

Additional information on 6-Chloro-4-phenylpyridin-3-amine

Comprehensive Overview of 6-Chloro-4-phenylpyridin-3-amine (CAS No. 1256823-18-3): Properties, Applications, and Research Insights

6-Chloro-4-phenylpyridin-3-amine, with the CAS number 1256823-18-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine features a pyridine core substituted with a chlorine atom at the 6-position and a phenyl group at the 4-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential due to its unique structural properties and reactivity.

The compound's molecular formula and weight are key identifiers for chemists, while its solubility and stability under various conditions are critical for practical applications. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer therapeutics, aligning with the growing demand for targeted therapies. Users searching for "pyridine derivatives in drug discovery" or "chlorophenylpyridine applications" will find this compound highly relevant.

In agrochemicals, 6-Chloro-4-phenylpyridin-3-amine serves as a precursor for crop protection agents, addressing global concerns about sustainable agriculture. Its efficacy in modulating biological pathways has also sparked interest in neurodegenerative disease research, a trending topic in biomedical science. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a frequent query among quality control professionals.

From an industrial perspective, scalability and green synthesis methods for this compound are under investigation, reflecting the shift toward eco-friendly chemistry. Searches for "CAS 1256823-18-3 suppliers" or "6-Chloro-4-phenylpyridin-3-amine synthesis optimization" indicate strong market interest. Regulatory compliance, such as REACH and GMP standards, further underscores its commercial viability.

Ongoing research explores derivatives of 6-Chloro-4-phenylpyridin-3-amine for material science applications, including organic electronics and catalysis. Its adaptability makes it a candidate for high-performance polymers, resonating with queries about "advanced functional materials." Collaborative efforts between academia and industry continue to unlock its potential, ensuring this compound remains at the forefront of innovation.